Cas no 392331-66-7 (tert-butyl 4-(aminomethyl)-4-hydroxy-piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(aminomethyl)-4-hydroxy-piperidine-1-carboxylate
• CAS No: 392331-66-7
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• MDL: MFCD11579803
• CID: 67990
• PubChem ID: 23396319
• Update Time: 2025-06-13

tert-butyl 4-(aminomethyl)-4-hydroxy-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-4-(Aminomethyl)-4-hydroxypiperidine
• 1-Piperidinecarboxylic acid, 4-(aminomethyl)-4-hydroxy-, 1,1-dimethylethyl ester
• tert-butyl 4-(aminomethyl)-4-hydroxypiperidine-1-carboxylate
• tert-Butyl 4-(aminomethyl)-4-hydroxytetrahydro-1(2H)-pyridinecarboxylate
• 1-Boc-4-aminomethyl-4-hydroxypiperidine
• 4-(AMINOMETHYL)-1-BOC-4-HYDROXYPIPERIDINE
• tert-butyl 4-(aminomethyl)-4-hydroxy-piperidine-1-carboxylate
• 4-aminomethyl-4-hydroxypiperidine-1-carboxylic acid tert-butyl ester
• 4-Aminomethyl-4-hydroxy-piperidine-1-carboxylic acid tert-butyl ester
• CT
• XYWCDAFPRBDRER-UHFFFAOYSA-N
• tert-butyl 4-(aminomethy
• 4-Aminomethyl-1-Boc-piperidin-4-ol
• AKOS005072629
• J-524651
• 4-Aminomethyl-1-Boc-4-hydroxypiperidine
• SY027674
• DTXSID50633589
• 392331-66-7
• A1-00033
• SCHEMBL154164
• GC-0732
• tert-Butyl 4-(Aminomethyl)-4-hydroxytetrahydro -1(2H)-pyridinecarboxylate
• A6574
• PB22516
• CS-0048254
• MFCD11579803
• 1-Boc-4-aminomethyl-4-hydroxy-piperidinium hydrochloride
• t-butyl-4-(aminomethyl)-4-hydroxypiperidine-1-carboxylate
• 1-Boc-4-(aminomethyl)-4-hydroxy-piperidine
• EN300-96936
• AM20100034
• AC-30361
• FT-0655635
• DB-012551

• MDL： MFCD11579803
• Inchi： 1S/C11H22N2O3/c1-10(2,3)16-9(14)13-6-4-11(15,8-12)5-7-13/h15H,4-8,12H2,1-3H3
• InChI Key： XYWCDAFPRBDRER-UHFFFAOYSA-N
• SMILES： OC1(CN)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 230.16300
• Monoisotopic Mass: 230.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.8
• XLogP3: -0.1

Experimental Properties

• Density: 1.124
• Boiling Point: 341℃ at 760 mmHg
• Flash Point: 341 °C at 760 mmHg
• Refractive Index: 1.508
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 75.79000
• LogP: 1.34530
• Sensitiveness: Air Sensitive

tert-butyl 4-(aminomethyl)-4-hydroxy-piperidine-1-carboxylate Security Information

• HazardClass：IRRITANT

Additional information on tert-butyl 4-(aminomethyl)-4-hydroxy-piperidine-1-carboxylate

tert-butyl 4-(aminomethyl)-4-hydroxy-piperidine-1-carboxylate (CAS No. 392331-66-7): A Comprehensive Overview

tert-butyl 4-(aminomethyl)-4-hydroxy-piperidine-1-carboxylate (CAS No. 392331-66-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TBAMHPC, is a piperidine derivative that has garnered attention due to its unique structural features and potential therapeutic properties.

The molecular structure of tert-butyl 4-(aminomethyl)-4-hydroxy-piperidine-1-carboxylate consists of a piperidine ring with an aminomethyl group and a hydroxy group attached to the same carbon atom, along with a tert-butyl carbamate protecting group. This configuration imparts the compound with distinct chemical and biological properties, making it an attractive candidate for various research and development activities.

Recent studies have highlighted the potential of TBAMHPC in the development of novel therapeutic agents. One notable area of research is its application in the treatment of neurodegenerative diseases. The aminomethyl and hydroxy groups on the piperidine ring have been shown to enhance the compound's ability to cross the blood-brain barrier, thereby improving its efficacy in targeting central nervous system disorders.

In addition to its neuroprotective properties, tert-butyl 4-(aminomethyl)-4-hydroxy-piperidine-1-carboxylate has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by modulating key signaling pathways involved in the inflammatory response. These findings suggest that TBAMHPC may have therapeutic potential in conditions such as rheumatoid arthritis and multiple sclerosis.

The synthesis of tert-butyl 4-(aminomethyl)-4-hydroxy-piperidine-1-carboxylate involves several well-established chemical reactions. One common approach is to start with a commercially available piperidine derivative and introduce the necessary functional groups through a series of substitution and protection steps. The use of tert-butyl carbamate as a protecting group is particularly advantageous as it can be easily removed under mild conditions, allowing for further functionalization of the molecule.

From a pharmacological perspective, the pharmacokinetic properties of TBAMHPC have been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a therapeutic agent. The ability to fine-tune these properties through structural modifications further enhances its potential for clinical applications.

Clinical trials involving tert-butyl 4-(aminomethyl)-4-hydroxy-piperidine-1-carboxylate are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical studies.

In conclusion, tert-butyl 4-(aminomethyl)-4-hydroxy-piperidine-1-carboxylate (CAS No. 392331-66-7) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable pharmacological properties, make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field.